5-(Trifluoromethoxy)-1-benzofuran

• IUPAC Name: 5-(trifluoromethoxy)-1-benzofuran
• InChI: InChI=1S/C9H5F3O2/c10-9(11,12)14-7-1-2-8-6(5-7)3-4-13-8/h1-5H
• InChI Key: DYWSGIXQIMAREU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C=C1OC(F)(F)F
• Molecular Formula: C9H5F3O2
• Molecular Weight: 202.13 g/mol

Description

5-(Trifluoromethoxy)-1-benzofuran is a compound that contains a trifluoromethoxy group. This group can be seen as a methoxy group whose hydrogen atoms are replaced by fluorine atoms. Compounds having this functional group are of some relevance as pharmaceuticals.

Physical And Chemical Properties Analysis

The introduction of the formyl group into position “2” of the boronic acids causes a significant increase in acidity.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Development and Utilization of Novel Sensors

A novel sensor utilizing a benzofuran derivative-functionalized nanocomposite demonstrated significant electrocatalytic activities towards the oxidation of certain neurotransmitters. This indicates potential applications in creating highly sensitive and selective sensors for biomedical analysis (Mazloum‐Ardakani & Khoshroo, 2014).

Advancements in Organic Synthesis

A metal-free radical cyclization method was explored for synthesizing carbonylated benzofurans. This approach allows for the incorporation of two oxygen atoms into the product, showcasing a novel pathway for the efficient synthesis of oxygenated heterocycles (Hu, Song, & Li, 2014).

Biological Applications

Antimicrobial Activity

Benzofuran derivatives have shown promising results in antimicrobial activities. Synthesized compounds integrated with benzofuran moieties were found to exhibit significant antibacterial activity against pathogenic bacteria, highlighting their potential in developing new antimicrobial agents (Idrees et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, 5-(Trifluoromethoxy)isatin, recommends avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also advises using personal protective equipment and ensuring adequate ventilation.

Future Directions

Trifluoromethoxy group is finding increased utility as a substituent in bioactives. Even more fluorinated drugs are predicted to be developed in the near future, as fluoro-organic compounds continue to attract attention in the field of chemistry and biochemistry.